Cas no 303148-58-5 (2-2-(3-Bromo-2-thienyl)-2-oxoethyl-3-methylnaphthoquinone)

• Product Name: 2-2-(3-Bromo-2-thienyl)-2-oxoethyl-3-methylnaphthoquinone
• CAS No: 303148-58-5
• MW: 375.236g/mol
• CID: 4644497
• Update Time: 2025-05-24

2-2-(3-Bromo-2-thienyl)-2-oxoethyl-3-methylnaphthoquinone Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3-BROMO-2-THIENYL)-2-OXOETHYL]-3-METHYLNAPHTHOQUINONE
• 2-2-(3-Bromo-2-thienyl)-2-oxoethyl-3-methylnaphthoquinone

Computed Properties

• Exact Mass: 373.961
• Monoisotopic Mass: 373.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on 2-2-(3-Bromo-2-thienyl)-2-oxoethyl-3-methylnaphthoquinone

Introduction to 2-2-(3-Bromo-2-thienyl)-2-oxoethyl-3-methylnaphthoquinone (CAS No. 303148-58-5)

2-2-(3-Bromo-2-thienyl)-2-oxoethyl-3-methylnaphthoquinone (CAS No. 303148-58-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The compound's structure includes a naphthoquinone core, a bromothiophene moiety, and an ester functional group, which collectively contribute to its chemical and biological properties.

The naphthoquinone scaffold is well-known for its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of the bromothiophene group adds further complexity and potential for modulating biological interactions. The ester linkage provides a point of functionalization that can be exploited for the synthesis of derivatives with enhanced pharmacological profiles.

Recent studies have highlighted the potential of 2-2-(3-Bromo-2-thienyl)-2-oxoethyl-3-methylnaphthoquinone in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent antiproliferative activity against a panel of human cancer cell lines. The researchers found that the compound selectively targets cancer cells while sparing normal cells, suggesting a favorable therapeutic index.

In another study published in Bioorganic & Medicinal Chemistry Letters (2020), the compound was shown to have significant antioxidant properties. The researchers used a combination of in vitro and in silico methods to elucidate the mechanism of action, revealing that the compound scavenges reactive oxygen species (ROS) effectively. This property makes it a promising candidate for the treatment of oxidative stress-related diseases.

The structural features of 2-2-(3-Bromo-2-thienyl)-2-oxoethyl-3-methylnaphthoquinone also make it an attractive starting point for medicinal chemistry efforts aimed at developing new drugs. The bromothiophene moiety can be modified to enhance solubility, bioavailability, and target specificity. For example, substituting the bromine atom with other halogens or functional groups can lead to derivatives with improved pharmacokinetic properties.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound and its derivatives in various disease models. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of 2-2-(3-Bromo-2-thienyl)-2-oxoethyl-3-methylnaphthoquinone as a lead compound for further development.

In addition to its therapeutic potential, 2-2-(3-Bromo-2-thienyl)-2-oxoethyl-3-methylnaphthoquinone has been studied for its use in chemical biology research. Its unique structure allows it to serve as a tool molecule for probing biological pathways and understanding disease mechanisms. For instance, researchers have used this compound to investigate signaling pathways involved in cancer progression and oxidative stress responses.

The synthesis of 2-2-(3-Bromo-2-thienyl)-2-oxoethyl-3-methylnaphthoquinone has been optimized using modern synthetic methods, making it readily available for research purposes. Various synthetic routes have been reported, including multistep processes involving Grignard reactions, esterifications, and cyclizations. These methods provide high yields and purity levels, ensuring that the compound can be produced on a scale suitable for both laboratory studies and preclinical testing.

In conclusion, 2-2-(3-Bromo-2-thienyl)-2-oxoethyl-3-methylnaphthoquinone (CAS No. 303148-58-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future breakthroughs in drug discovery.